Cas no 2091900-57-9 ((1-methyl-2-oxopiperidin-4-yl)methanesulfonyl chloride)

(1-Methyl-2-oxopiperidin-4-yl)methanesulfonyl chloride is a specialized sulfonylating reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its key advantages include high reactivity due to the mesyl chloride moiety, enabling efficient functionalization under mild conditions. The 1-methyl-2-oxopiperidin-4-yl scaffold provides steric and electronic modulation, enhancing selectivity in nucleophilic substitution or coupling reactions. This compound is valuable in pharmaceutical and agrochemical research for constructing sulfonamide derivatives or as an intermediate in heterocyclic chemistry. Its stability under controlled conditions ensures reliable handling, while its structural versatility supports diverse synthetic applications. Proper storage under inert atmospheres is recommended to maintain reactivity.

(1-methyl-2-oxopiperidin-4-yl)methanesulfonyl chloride structure

2091900-57-9 structure

Product Name:(1-methyl-2-oxopiperidin-4-yl)methanesulfonyl chloride

CAS No:2091900-57-9

MF:C₇H₁₂ClNO₃S

MW:225.693079948425

CID:5247953

Update Time:2025-05-27

(1-methyl-2-oxopiperidin-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Piperidinemethanesulfonyl chloride, 1-methyl-2-oxo-
- (1-methyl-2-oxopiperidin-4-yl)methanesulfonyl chloride
- Inchi： 1S/C7H12ClNO3S/c1-9-3-2-6(4-7(9)10)5-13(8,11)12/h6H,2-5H2,1H3
- InChI Key： LXRLLEJFERWNED-UHFFFAOYSA-N
- SMILES： N1(C)CCC(CS(Cl)(=O)=O)CC1=O

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Enamine	EN300-267622-1.0g	(1-methyl-2-oxopiperidin-4-yl)methanesulfonyl chloride	2091900-57-9	1.0g	$1068.0	2023-03-01
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Enamine	EN300-267622-1g	(1-methyl-2-oxopiperidin-4-yl)methanesulfonyl chloride	2091900-57-9	1g	$1068.0	2023-09-11
Enamine	EN300-267622-5g	(1-methyl-2-oxopiperidin-4-yl)methanesulfonyl chloride	2091900-57-9	5g	$2802.0	2023-09-11
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